Cas no 1804849-03-3 (Methyl 6-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 6-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate
• CAS No: 1804849-03-3
• MF: C₁₁H₆F₅NO₂
• MW: 279.162860393524
• CID: 4952841
• Update Time: 2025-08-01

Methyl 6-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate

• Inchi： 1S/C11H6F5NO2/c1-19-10(18)7-5(4-17)2-3-6(11(14,15)16)8(7)9(12)13/h2-3,9H,1H3
• InChI Key： MYHPLVCEWQZNLB-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=C(C#N)C=CC=1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 386
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Methyl 6-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate

Methyl 6-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate (CAS No. 1804849-03-3): A Comprehensive Overview

Methyl 6-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate, identified by its CAS number 1804849-03-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for further exploration in drug development.

The molecular structure of Methyl 6-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate consists of a benzoate core substituted with cyano, difluoromethyl, and trifluoromethyl groups. These substituents contribute to the compound's distinct chemical behavior and reactivity, which are critical factors in its potential applications. The presence of multiple fluorine atoms enhances the compound's lipophilicity and metabolic stability, making it an attractive moiety for designing bioactive molecules.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their improved pharmacokinetic profiles and enhanced binding affinity to biological targets. Methyl 6-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate aligns with this trend, as its fluorinated substituents are expected to contribute to better drug-like properties. This compound has been studied in various contexts, including its potential role as an intermediate in the synthesis of more complex pharmaceutical agents.

One of the most compelling aspects of Methyl 6-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate is its versatility in chemical modifications. The cyano group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. Additionally, the difluoromethyl and trifluoromethyl groups can influence the compound's electronic distribution and interactions with biological receptors, making it a versatile scaffold for drug discovery.

Recent studies have highlighted the importance of fluorinated compounds in the development of antiviral and anticancer agents. Methyl 6-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate has been investigated as a potential precursor in the synthesis of novel therapeutic molecules targeting these diseases. Its structural features are believed to contribute to improved efficacy and reduced toxicity compared to non-fluorinated analogs.

The synthesis of Methyl 6-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic organic chemistry that enable the production of such specialized molecules.

In conclusion, Methyl 6-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate (CAS No. 1804849-03-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising properties make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for fluorinated compounds, Methyl 6-cyano-2-difluoromethyl-3-(trifluoromethyl)benzoate is poised to play a crucial role in shaping the future of drug development.